Cas no 1342095-20-8 (8-fluoroquinolin-2-amine)
8-Fluoroquinolin-2-amine is a fluorinated quinoline derivative with a primary amine functional group at the 2-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The fluorine substitution at the 8-position enhances electron-withdrawing properties, which can influence reactivity and binding interactions in drug design. Its structural features make it a versatile intermediate for synthesizing analogs with potential antimicrobial, anticancer, or other therapeutic applications. The compound's stability and functional group compatibility further support its utility in heterocyclic synthesis. Proper handling and storage under inert conditions are recommended to maintain its integrity.
8-fluoroquinolin-2-amine structure
Product Name:8-fluoroquinolin-2-amine
CAS No:1342095-20-8
MF:C9H7FN2
MW:162.163685083389
MDL:MFCD19678631
CID:1016123
PubChem ID:64208291
Update Time:2025-06-07
8-fluoroquinolin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 8-fluoroquinolin-2-amine
- NCS-382
- DTXSID30734740
- AMY26478
- MFCD19678631
- SY241161
- EN300-318658
- AKOS013528492
- DS-8628
- A850385
- 1342095-20-8
- SB67575
- CS-0444868
- DB-229692
- SCHEMBL24092002
-
- MDL: MFCD19678631
- Inchi: 1S/C9H7FN2/c10-7-3-1-2-6-4-5-8(11)12-9(6)7/h1-5H,(H2,11,12)
- InChI Key: ACADMXUUZZORGE-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=CC=C(N)N=C21
Computed Properties
- Exact Mass: 162.05932639g/mol
- Monoisotopic Mass: 162.05932639g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 308.6±22.0 °C at 760 mmHg
- Flash Point: 140.4±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
8-fluoroquinolin-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C
8-fluoroquinolin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144342-250mg |
8-Fluoroquinolin-2-amine |
1342095-20-8 | 95% | 250mg |
$257 | 2023-02-18 | |
| Apollo Scientific | PC201122-100mg |
8-Fluoroquinolin-2-amine |
1342095-20-8 | 95+% | 100mg |
£301.00 | 2025-02-21 | |
| Apollo Scientific | PC201122-250mg |
8-Fluoroquinolin-2-amine |
1342095-20-8 | 95+% | 250mg |
£542.00 | 2025-02-21 | |
| TRC | B437943-10mg |
8-fluoroquinolin-2-amine |
1342095-20-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B437943-50mg |
8-fluoroquinolin-2-amine |
1342095-20-8 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B437943-100mg |
8-fluoroquinolin-2-amine |
1342095-20-8 | 100mg |
$ 275.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F900714-250mg |
8-Fluoroquinolin-2-amine |
1342095-20-8 | ≥95% | 250mg |
2,384.10 | 2021-05-17 | |
| abcr | AB448032-250 mg |
8-Fluoroquinolin-2-amine |
1342095-20-8 | 250MG |
€304.20 | 2022-06-10 | ||
| abcr | AB448032-1 g |
8-Fluoroquinolin-2-amine |
1342095-20-8 | 1g |
€859.10 | 2022-06-10 | ||
| Chemenu | CM144342-1g |
8-Fluoroquinolin-2-amine |
1342095-20-8 | 95% | 1g |
$636 | 2021-08-05 |
8-fluoroquinolin-2-amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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